Cas no 1065088-37-0 (3-Bromo-8-chloroquinolin-4-amine)
1065088-37-0 structure
Product Name:3-Bromo-8-chloroquinolin-4-amine
CAS No:1065088-37-0
MF:C9H6BrClN2
MW:257.514339923859
CID:2625969
PubChem ID:45925863
Update Time:2025-04-21
3-Bromo-8-chloroquinolin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 1065088-37-0
- AKOS025394112
- DTXSID10672752
- 4-Amino-3-bromo-8-chloroquinoline
- SCHEMBL441951
- MFCD13619800
- 3-Bromo-8-chloroquinolin-4-amine
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- Inchi: 1S/C9H6BrClN2/c10-6-4-13-9-5(8(6)12)2-1-3-7(9)11/h1-4H,(H2,12,13)
- InChI Key: RYQXKDDCRNAMGI-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C(=CC=CC2=C1N)Cl
Computed Properties
- Exact Mass: 255.94029Da
- Monoisotopic Mass: 255.94029Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.9Ų
3-Bromo-8-chloroquinolin-4-amine Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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